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tert-butyl N-[4-[(4-methyl-1,2-oxazol-3-yl)methylamino]-4-oxobutyl]carbamate tert-butyl N-[1-[1-(cyclopent-2-en-1-ylmethyl)tetrazol-5-yl]pyrrolidin-3-yl]carbamate tert-butyl N-[3-(2,6-dioxa-9-azaspiro[4.5]decan-9-ylmethyl)cyclobutyl]carbamate tert-butyl (3S,4R)-3-hydroxy-4-[(3-methyl-1,2-oxazol-4-yl)carbamoylamino]pyrrolidine-1-carboxylate
Tert-butyl 3-[(2-tert-butyltetrazol-5-yl)methylamino]-3-methylbutanoate Tert-butyl 7-[(6-methoxypyridin-2-yl)carbamoyl]-7-azabicyclo[2.2.1]heptane-2-carboxylate Tert-butyl 2-[4-(2-hydroxy-3-methylsulfanylpropyl)-2-methyl-3,5-dioxo-1,2,4-triazolidin-1-yl]acetate tert-butyl (3R,5S)-3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]-5-fluoropiperidine-1-carboxylate
Tert-butyl 3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]piperidine-1-carboxylate tert-butyl (3R,4R)-3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]-4-methoxypyrrolidine-1-carboxylate tert-butyl N-[(3R)-1-[1-[[(1R,5R)-1-bicyclo[3.1.0]hexanyl]methyl]tetrazol-5-yl]pyrrolidin-3-yl]carba tert-butyl N-[2,2-dimethyl-3-[1-(1,3-oxazol-2-yl)ethylamino]cyclobutyl]carbamate
tert-butyl N-[3-oxo-3-[2-(triazol-2-yl)anilino]propyl]carbamate tert-butyl N-[4-[(2,4-dimethoxypyridin-3-yl)amino]-4-oxobutyl]carbamate tert-butyl N-[4-[[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]amino]-4-oxobutyl]carbamate Tert-butyl 2-hydroxy-3-[(2-methoxy-2-methylpropyl)amino]-2-methylpropanoate
Tert-butyl 3-(2-cyanopropylamino)-2-(2-methoxyethyl)azetidine-1-carboxylate tert-butyl (4aS,7aS)-1-[(1-methylpyrazol-3-yl)carbamoyl]-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b]py tert-butyl 3-[3-[(2R)-2-(hydroxymethyl)pyrrolidin-1-yl]propyl]azetidine-1-carboxylate tert-butyl N-[[5-[(2-cyanopropylamino)methyl]-1-methylpyrazol-4-yl]methyl]carbamate
Tert-butyl 3-[2-[3-(hydroxymethyl)pyrrolidin-1-yl]ethyl]-8-azabicyclo[3.2.1]octane-8-carboxylate Tert-butyl 2-hydroxy-2-methyl-3-[1-(1,2-oxazol-5-yl)propan-2-ylamino]propanoate Tert-butyl 3-[3-[2-(methylcarbamoyl)morpholin-4-yl]propyl]azetidine-1-carboxylate Tert-butyl 3-[(2,2-difluorospiro[2.5]octan-6-yl)amino]-2-hydroxy-2-methylpropanoate
Tert-butyl 1-(5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidine-2-carboxylate tert-butyl N-[4-(2-carbamoyl-4-hydroxyanilino)-4-oxobutyl]carbamate tert-butyl N-[4-oxo-4-(1H-pyrrolo[2,3-b]pyridin-5-ylamino)butyl]carbamate tert-butyl N-[3-fluoro-2-[(4-methylpyridine-3-carbonyl)amino]phenyl]carbamate
tert-butyl N-[3-[(1-ethylazetidine-2-carbonyl)amino]-3-methylbutyl]carbamate Tert-butyl 3-[2-(4-hydroxypiperidin-1-yl)ethyl]-8-azabicyclo[3.2.1]octane-8-carboxylate Tert-butyl 2-[(2-cyanomorpholin-4-yl)methyl]azetidine-1-carboxylate Tert-butyl 2-[(1-methylpyrrol-3-yl)methylamino]-7-azaspiro[3.5]nonane-7-carboxylate
Tert-butyl 3-[(6-phenylpyrimidin-4-yl)amino]pyrrolidine-1-carboxylate tert-butyl N-[4-[5-(propoxymethyl)-1,2,4-oxadiazol-3-yl]oxan-4-yl]carbamate Tert-butyl 2-[[4-(methylsulfamoyl)piperidin-1-yl]methyl]azetidine-1-carboxylate Tert-butyl 2-(methoxymethyl)-1-[[5-(methoxymethyl)-1,2-oxazol-3-yl]methyl]pyrrolidine-2-carboxylate
Tert-butyl 3-[2-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]ethyl]azetidine-1-carboxylate tert-butyl (3S)-3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]pyrrolidine-1-carboxylate tert-butyl (3S,4R)-3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]-4-(4-fluorophenyl)piperidine-1-carbo Tert-butyl 3-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)ethyl]azetidine-1-carboxylate
tert-butyl 5-(1H-imidazol-2-ylmethylamino)-3,3-dimethylazepane-1-carboxylate tert-butyl N-[(1R,2S,3S,4S)-3-[(2-imidazol-1-ylethylamino)methyl]-2-bicyclo[2.2.1]heptanyl]carbamate Tert-butyl 2-(methoxymethyl)-1-[(3-methyltriazol-4-yl)methyl]pyrrolidine-2-carboxylate tert-butyl 3-(3-methoxyoxolan-3-yl)-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
tert-butyl N-[(1S,3R)-3-(pentan-2-ylsulfamoylmethyl)cyclopentyl]carbamate Tert-butyl 1-(1,4,5,6-tetrahydropyrimidin-2-ylmethyl)piperidine-4-carboxylate tert-butyl (3R)-3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]pyrrolidine-1-carboxylate Tert-butyl 2-(2-methoxyethyl)-3-[(2-methylpyrazol-3-yl)methylamino]azetidine-1-carboxylate
tert-butyl (3R)-3-[(4-phenyl-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate Tert-butyl 5-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]-2-azabicyclo[2.1.1]hexane-2-carboxylate tert-butyl 3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]-3,4-dihydro-2H-quinoline-1-carboxylate Tert-butyl 3-[[6-(benzimidazol-1-yl)pyridin-2-yl]amino]-3-methylpyrrolidine-1-carboxylate
tert-butyl 4-[5-[[(1-methylcyclopropyl)methylamino]methyl]-1H-1,2,4-triazol-3-yl]piperidine-1-carbox tert-butyl N-[5-[(2-cyanoacetyl)amino]-2,3,4-trifluorophenyl]carbamate Tert-butyl 3-[(2-acetamidoacetyl)amino]-3-phenylazetidine-1-carboxylate tert-butyl N-[4-[2-[2-(hydroxymethyl)pyrrolidin-1-yl]ethyl]oxan-4-yl]carbamate
tert-butyl (2S)-3-(4-hydroxyphenyl)-2-(methoxycarbonylamino)propanoate tert-butyl N-[(1S,3R)-3-[[(2R)-2-hydroxypropyl]sulfamoylmethyl]cyclopentyl]carbamate tert-butyl N-(4-fluoro-3-pyrimidin-5-ylphenyl)carbamate tert-butyl N-[3-[4-hydroxy-4-(1-methylimidazol-2-yl)piperidin-1-yl]propyl]carbamate
Tert-butyl 2-[[3-(5-amino-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methyl]azetidine-1-carboxylate tert-butyl N-[2,2-difluoro-1-(3-oxopiperazine-1-carbonyl)cyclopropyl]carbamate Tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate tert-butyl N-[4-(2-oxopyrrolidin-1-yl)cyclohexyl]carbamate
Tert-butyl 3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-azabicyclo[3.2.1]octane-8-carboxylate tert-butyl N-[1-[5-(4-amino-2-methylpyrimidin-5-yl)-1,2,4-oxadiazol-3-yl]cyclobutyl]carbamate tert-butyl N-[2-[[(1S,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]amino]ethyl]carbamate tert-butyl 8,8-dimethyl-3-(2-methyloxolan-2-yl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-
tert-butyl N-[1-[2-(2,6-dioxa-9-azaspiro[4.5]decan-9-yl)ethyl]cyclobutyl]carbamate Tert-butyl 3-[2-[3-(1-methylpyrazol-3-yl)-1,2,4-oxadiazol-5-yl]ethyl]azetidine-1-carboxylate Tert-butyl 8-[(4-methylpiperazin-1-yl)methyl]-6-azabicyclo[3.2.1]octane-6-carboxylate tert-butyl 3-butyl-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxylate
Tert-butyl 1-[[6-(dimethylamino)pyridin-2-yl]methyl]piperidine-4-carboxylate tert-butyl 8,8-dimethyl-3-(propan-2-ylcarbamoyl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine tert-butyl (2S)-2-[(5-hydroxy-2-phenylpentanoyl)amino]propanoate tert-butyl 2-[(1S,6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]propanoate
tert-butyl 3-(6,6-dimethyl-7,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidine-1-carboxylat tert-butyl N-[(2S,3R)-2-phenyloxetan-3-yl]carbamate tert-butyl N-[[2-[(3-methyltriazol-4-yl)methyl]-2-azabicyclo[2.2.2]octan-6-yl]methyl]carbamate Tert-butyl 3-[(4-phenyl-1,3,5-triazin-2-yl)amino]pyrrolidine-1-carboxylate
Tert-butyl 2-cyclopentyl-2-[3-(pyridin-3-ylmethyl)-1,2,4-oxadiazol-5-yl]acetate tert-butyl 3-[(3,5-dimethylphenoxy)methyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxyla tert-butyl 5-[3-(2-methoxyethoxy)propanoylamino]-1H-pyrazole-4-carboxylate tert-butyl N-[3-(2-pyrimidin-2-ylpiperidin-1-yl)propyl]carbamate
Tert-butyl 3,3-dimethyl-5-(oxolan-3-ylmethylamino)azepane-1-carboxylate Tert-butyl 3-(7-methoxycarbonyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)morpholine-4-c Trimethyl-[3-[[2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholin-4-yl]methyl]phenyl]silane tert-butyl N-[1-[(2-hydroxy-5-methylphenyl)methylamino]-4-methoxybutan-2-yl]carbamate
Tert-butyl 3-[(pyrazin-2-ylamino)methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate Tert-butyl 4-(butanoylamino)-4-(trifluoromethyl)piperidine-1-carboxylate Tert-butyl 2-[5-(furan-2-ylmethylamino)-1,3,4-oxadiazol-2-yl]pyrrolidine-1-carboxylate tert-butyl 8,8-dimethyl-3-pyridin-3-yl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxy
tert-butyl 3-[1-(2-methoxyethoxy)ethyl]-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diaze Tert-butyl 4-acetamido-4-(trifluoromethyl)piperidine-1-carboxylate Tert-butyl 2-cyclopentyl-2-[3-(4-methylpyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]acetate tert-butyl N-[4-[(7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl)amino]-4-oxobutyl]carbamate
tert-butyl 3-[2-(furan-2-yl)ethyl]-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine- tert-butyl 3-(3,4-dimethoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate tert-butyl 3-[(3,4-dimethylphenoxy)methyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxyla tert-butyl 3-(5-methylfuran-2-yl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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